N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide

• Molecular Formula: C23H24N2O3S
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-4-methyl-3-[(2-methylphenyl)sulfamoyl]benzamide
• InChI: InChI=1S/C23H24N2O3S/c1-15-9-7-11-21(18(15)4)24-23(26)19-13-12-17(3)22(14-19)29(27,28)25-20-10-6-5-8-16(20)2/h5-14,25H,1-4H3,(H,24,26)
• InChI Key: BLDOOFCQKAHAKH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=CC(=C(C=C2)C)S(=O)(=O)NC3=CC=CC=C3C)C

Description

N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide, also known as Compound C, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a potent and selective inhibitor of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis, making it a promising candidate for the treatment of various metabolic disorders.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide C involves its inhibition of AMPK, a key regulator of cellular energy homeostasis. AMPK is activated under conditions of low energy availability and promotes glucose uptake and fatty acid oxidation to restore energy balance. By inhibiting AMPK, this compound C disrupts this pathway and leads to a decrease in glucose uptake and fatty acid oxidation.
Biochemical and Physiological Effects
This compound C has been shown to have a variety of biochemical and physiological effects. In addition to its inhibition of AMPK, it has been shown to activate the unfolded protein response and induce autophagy in cancer cells. It has also been shown to inhibit the growth of various cancer cell lines and sensitize them to chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide C in lab experiments is its specificity for AMPK inhibition. This allows for the study of the specific effects of AMPK inhibition without the confounding effects of other pathways. However, one limitation is that this compound C has been shown to have off-target effects on other kinases, such as calcium/calmodulin-dependent protein kinase kinase (CaMKK) and protein kinase C (PKC).

Future Directions

There are several future directions for the study of N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide C. One area of interest is its potential as a therapeutic agent for the treatment of metabolic disorders, such as type 2 diabetes and obesity. Additionally, its potential as an anti-cancer agent warrants further investigation. Finally, the development of more specific and potent AMPK inhibitors may provide insights into the role of AMPK in various physiological processes.

Synthesis Methods

The synthesis of N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide C involves the reaction of 2,3-dimethylaniline with 4-methyl-3-nitrobenzoic acid, followed by reduction of the nitro group to an amino group and subsequent condensation with 2-toluenesulfonyl chloride. The resulting compound is then treated with N-methylmorpholine to yield the final product.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-methyl-3-(2-toluidinosulfonyl)benzamide C has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to inhibit AMPK activity in various cell types, including skeletal muscle, liver, and adipose tissue. This inhibition leads to a decrease in glucose uptake and fatty acid oxidation, making it a potential treatment for type 2 diabetes and obesity.